Cas no 125927-26-6 (Pyridine,1,2,3,6-tetrahydro-1-methyl-4-(phenylmethyl)-, hydrochloride (1:1))

• Product Name: Pyridine,1,2,3,6-tetrahydro-1-methyl-4-(phenylmethyl)-, hydrochloride (1:1)
• CAS No: 125927-26-6
• MF: C₁₃H₁₈ClN
• MW: 223.741722583771
• CID: 167831
• PubChem ID: 130819
• Update Time: 2025-04-19

Pyridine,1,2,3,6-tetrahydro-1-methyl-4-(phenylmethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridine,1,2,3,6-tetrahydro-1-methyl-4-(phenylmethyl)-, hydrochloride (1:1)
• 4-benzyl-1-methyl-1,2,3,6-tetrahydropyridine
• 4-benzyl-1-methyl-3,6-dihydro-2H-pyridine
• 1-Methyl-4-benzyl-1,2,3,6-tetrahydropyridine
• 4-benzyl-1-methyl-1,2,3,6-tetrahydropyridine hydrochloride (1:1)
• BMTP
• MBzTP
• Pyridine, 1,2,3,6-tetrahydro-1-methyl-4-(phenylmethyl)-, hydrochloride
• 4-benzyl-1-methyl-3,6-dihydro-2H-pyridine;hydrochloride
• 125927-26-6

• Inchi： 1S/C13H17N.ClH/c1-14-9-7-13(8-10-14)11-12-5-3-2-4-6-12;/h2-7H,8-11H2,1H3;1H
• InChI Key： ZCLZVWYFTIREFE-UHFFFAOYSA-N
• SMILES： Cl.N1(C)CC=C(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 187.13621
• Monoisotopic Mass: 223.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24